Cas no 148992-01-2 (Benzonitrile, 4-[1-(1H-imidazol-1-yl)-1-methylethyl]-)
148992-01-2 structure
Product Name:Benzonitrile, 4-[1-(1H-imidazol-1-yl)-1-methylethyl]-
CAS No:148992-01-2
MF:C13H13N3
MW:211.262422323227
CID:1320815
Update Time:2024-08-18
Benzonitrile, 4-[1-(1H-imidazol-1-yl)-1-methylethyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 4-[1-(1H-imidazol-1-yl)-1-methylethyl]-
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- Inchi: 1S/C13H13N3/c1-13(2,16-8-7-15-10-16)12-5-3-11(9-14)4-6-12/h3-8,10H,1-2H3
- InChI Key: SQKZHKLOFPAJCP-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(C(N2C=NC=C2)(C)C)C=C1
Computed Properties
- Exact Mass: 211.11109
Experimental Properties
- Density: 1.05±0.1 g/cm3(Predicted)
- Boiling Point: 395.3±25.0 °C(Predicted)
- PSA: 41.61
- pka: 6.71±0.30(Predicted)
Benzonitrile, 4-[1-(1H-imidazol-1-yl)-1-methylethyl]- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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